BMS 310705

• Molecular Formula: C27H42N2O6S
• Molecular Weight: 522.7 g/mol
• InChI: InChI=1S/C27H42N2O6S/c1-15-8-7-9-27(6)21(35-27)11-19(16(2)10-18-14-36-22(13-28)29-18)34-23(31)12-20(30)26(4,5)25(33)17(3)24(15)32/h10,14-15,17,19-21,24,30,32H,7-9,11-13,28H2,1-6H3/t15?,17?,19?,20?,21?,24?,27-/m1/s1
• InChIKey: PFJFPBDHCFMQPN-MKGIUFNRSA-N

BMS 310705: Water-Soluble Epothilone B Analog

BMS 310705 (21-Aminoepothilone B) is a semi-synthetic, second-generation analog of the microtubule-stabilizing agent epothilone B, classified as a tubulin polymerization promoter with documented anticancer activity [1][2]. Its defining chemical feature is the substitution of the C21 hydroxyl group with an amino group on the methylthiazole side chain, which confers significantly enhanced aqueous solubility relative to its parent compound [1][3]. This solubility advantage enables cremophor-free formulation development, a key differentiator from earlier epothilones requiring solubilizing excipients that necessitate prophylactic pre-medication [2][3].

Workflow Microtubule stabilization and apoptosis pathway studies

Selection Water-soluble, Cremophor-free epothilone B analog for formulation-context research

Use Context Research tool for drug-resistant cancer cell models and PK/PD exposure modeling

• [1] Kamath AV, Chang M, Lee FY, Zhang Y, Marathe PH. Preclinical pharmacokinetics and oral bioavailability of BMS-310705, a novel epothilone B analog. Cancer Chemother Pharmacol. 2005;56(2):145-53. View Source
• [2] Sessa C, Perotti A, Lladò A, Cresta S, Capri G, Voi M, et al. Phase I clinical study of the novel epothilone B analogue BMS-310705 given on a weekly schedule. Ann Oncol. 2007;18(9):1548-53. View Source
• [3] Kolman A. Epothilones: new tubulin polymerization agents in preclinical and clinical development. Drugs Future. 2002;27(12). View Source

BMS 310705: Key Differentiators

Direct substitution of BMS 310705 with other epothilone analogs is scientifically unsound due to marked differences in aqueous solubility, formulation requirements, oral bioavailability potential, and clinical toxicity management. BMS 310705 is specifically distinguished by its water-soluble character—a property not shared by epothilone B (patupilone) or ixabepilone—which allows cremophor-free intravenous administration without pre-medication [1][2]. Furthermore, species-specific oral bioavailability data in buffered formulations (ranging from 21% in mice to 40% in dogs) support its unique potential for oral anticancer development, a route not viable for comparator epothilones that require solubilizing excipients [1]. The distinct pharmacokinetic profile—including rapid systemic clearance and extensive volume of distribution exceeding total body water—further precludes interchangeable use with analogs that exhibit different disposition characteristics [1][3].

Toxicity Endpoint Mismatch

Reported myelosuppression context differs from neurotoxicity (ixabepilone) or diarrhea (patupilone) endpoints. Toxicity profile may not transfer between epothilone analogs.

Formulation Context Mismatch

Cremophor-free formulation eliminates excipient variables present in Cremophor EL-requiring analogs (e.g., ixabepilone). Direct substitution may alter study-specific formulation endpoints.

Pathway Specificity Mismatch

Exclusive intrinsic (mitochondrial) pathway activation context may not reproduce results obtained with analogs potentially engaging extrinsic apoptotic pathways.

• [1] Kamath AV, Chang M, Lee FY, Zhang Y, Marathe PH. Preclinical pharmacokinetics and oral bioavailability of BMS-310705, a novel epothilone B analog. Cancer Chemother Pharmacol. 2005;56(2):145-53. View Source
• [2] Sessa C, Perotti A, Lladò A, Cresta S, Capri G, Voi M, et al. Phase I clinical study of the novel epothilone B analogue BMS-310705 given on a weekly schedule. Ann Oncol. 2007;18(9):1548-53. View Source
• [3] Kolman A. Epothilones: new tubulin polymerization agents in preclinical and clinical development. Drugs Future. 2002;27(12). View Source

BMS 310705 Differentiation Evidence

Myelosuppression vs. Neurotoxicity DLT

BMS 310705 exhibits approximately 1.5-fold greater in vitro growth inhibitory potency against the human cervix carcinoma cell line KB-31 compared to the parent compound epothilone B (patupilone), with a reported IC50 of 0.8 nM versus 1.2 nM for epothilone B under comparable experimental conditions [1].

DLT Endpoint Differentiation

Cross-study comparable

Myelosuppression (BMS 310705) vs. Neurotoxicity (Ixabepilone) vs. Diarrhea (Patupilone)

Supports endpoint-specific epothilone analog selection in preclinical models.

Phase I study context; endpoint profiles require class-specific review.

Evidence Dimension	Cell growth inhibition (IC50)
Target Compound Data	0.8 nM
Comparator Or Baseline	Epothilone B (patupilone): 1.2 nM
Quantified Difference	1.5-fold lower IC50 (higher potency)
Conditions	KB-31 human cervix carcinoma cell line; data reported in patent application

Why This Matters

This quantified potency advantage indicates that BMS 310705 may achieve equivalent anti-proliferative effects at lower concentrations than the parent epothilone B, a critical consideration for in vitro assay design and dose-response studies.

• [1] Kolman A. Epothilones: new tubulin polymerization agents in preclinical and clinical development. Drugs Future. 2002;27(12). Citing patent application with IC50 0.8 nM for BMS-310705 vs. 1.2 nM for epothilone B in KB-31 cells. View Source

Cremophor-Free Formulation

BMS 310705 is characterized as a water-soluble analog of epothilone B, a property that directly enables the use of cremophor-free intravenous formulations. This contrasts with ixabepilone and epothilone B, which require Cremophor EL as a solubilizing excipient, necessitating corticosteroid and antihistamine pre-medication to mitigate hypersensitivity reactions [1][2]. In the Phase I clinical trial, BMS 310705 was administered as a 15-minute infusion without any pre-medication against hypersensitivity, validating the clinical utility of its improved solubility [2].

Cremophor-Free Formulation

Head-to-head

Not required (BMS 310705) vs. Required, with premedication (Ixabepilone)

Formulation-context selection for in vivo studies without Cremophor EL variables.

Phase I clinical protocol context; formulation impact requires study-specific validation.

Evidence Dimension	Formulation requirement and pre-medication need
Target Compound Data	Cremophor-free formulation; no pre-medication required
Comparator Or Baseline	Ixabepilone and epothilone B: require Cremophor EL solubilization and corticosteroid/antihistamine pre-medication
Quantified Difference	Qualitative but clinically significant: elimination of pre-medication burden and hypersensitivity risk
Conditions	Phase I clinical trial in 30 patients with advanced solid tumors

Why This Matters

The elimination of Cremophor and associated pre-medication reduces formulation complexity, improves patient tolerability, and lowers the risk of excipient-related hypersensitivity—a key procurement consideration for translational and clinical research applications.

• [1] Kolman A. Epothilones: new tubulin polymerization agents in preclinical and clinical development. Drugs Future. 2002;27(12). View Source
• [2] Sessa C, Perotti A, Lladò A, Cresta S, Capri G, Voi M, et al. Phase I clinical study of the novel epothilone B analogue BMS-310705 given on a weekly schedule. Ann Oncol. 2007;18(9):1548-53. View Source

Oral Bioavailability Across Species

BMS 310705 exhibits species-dependent oral bioavailability in pH-buffered, Cremophor-free formulations: 21% in mice, 34% in rats, and 40% in dogs following oral administration [1]. This bioavailability profile is contingent on formulation without Cremophor; inclusion of Cremophor significantly increased systemic exposure in rats, likely via P-glycoprotein and/or CYP3A4 inhibition [1]. In contrast, epothilone B (patupilone) and ixabepilone lack comparable oral bioavailability data due to poor aqueous solubility that precludes effective oral absorption without solubilizing excipients.

Oral Bioavailability (F%)

Class-level inference

Mice: 21%; Rats: 34%; Dogs: 40% (pH buffered, Cremophor-free)

Supports oral administration exposure models in preclinical species.

Single oral dose PK study context; species scaling requires review.

Evidence Dimension	Oral bioavailability in pH-buffered, Cremophor-free formulation
Target Compound Data	Mice: 21%; Rats: 34%; Dogs: 40%
Comparator Or Baseline	Epothilone B and ixabepilone: no reported oral bioavailability due to poor solubility
Quantified Difference	Species-dependent bioavailability (21-40%) vs. no viable oral route for comparators
Conditions	Single oral doses: mice 15 mg/kg, rats 8 mg/kg, dogs 1 mg/kg; pH-buffered vehicles without Cremophor

Why This Matters

The quantifiable oral bioavailability of BMS 310705, ranging from 21% to 40% across species, provides a clear rationale for selecting this compound over non-orally bioavailable epothilones in research programs exploring oral chemotherapeutic strategies or in vivo studies requiring oral dosing routes.

• [1] Kamath AV, Chang M, Lee FY, Zhang Y, Marathe PH. Preclinical pharmacokinetics and oral bioavailability of BMS-310705, a novel epothilone B analog. Cancer Chemother Pharmacol. 2005;56(2):145-53. View Source

Apoptosis in Drug-Resistant Ovarian Cancer

Preclinical evaluation in human tumor xenograft models established in mice demonstrated that the antitumor activity of BMS 310705 was superior to that of both paclitaxel (Taxol) and epothilone B (patupilone) [1]. While specific tumor growth inhibition percentages or tumor volume differences are not numerically detailed in available disclosures, the reported superiority in head-to-head in vivo comparisons provides a differentiating efficacy signal.

Apoptosis in Drug-Resistant Cells

Head-to-head

>25% apoptosis (0.05 µM, 24h); P < 0.02 vs. paclitaxel in OC-2 cells

Supports apoptosis endpoint review in platinum/paclitaxel-refractory cell models.

Reported single-dose assay context; model-specific response requires validation.

Evidence Dimension	In vivo antitumor activity
Target Compound Data	Superior activity relative to comparators
Comparator Or Baseline	Taxol (paclitaxel) and epothilone B (patupilone)
Quantified Difference	Qualitatively superior; numerical data not disclosed
Conditions	Human tumor xenograft models in mice

Why This Matters

Although quantitative efficacy metrics are not publicly disclosed, the reported superiority of BMS 310705 over both a taxane and the parent epothilone in xenograft models signals a potentially advantageous in vivo activity profile that may warrant selection for in vivo oncology studies.

• [1] Kolman A. Epothilones: new tubulin polymerization agents in preclinical and clinical development. Drugs Future. 2002;27(12). View Source

Mitochondrial Apoptosis Pathway

In a Phase I clinical trial evaluating BMS 310705 administered on weekly schedules to 30 heavily pre-treated patients with advanced solid tumors, five objective responses were observed, corresponding to a 16% objective response rate [1]. The trial reported linear pharmacokinetics across the tested dose range (5-30 mg/m²/week) with a short terminal half-life and identified recommended Phase II doses of 15 mg/m²/week (D1,8,15 schedule) and 20 mg/m²/week (D1,8 schedule) [1].

Mitochondrial Apoptosis Pathway

Class-level inference

Caspase-9/-3 activation; no caspase-8; cytochrome c release at 12 h

Supports intrinsic (mitochondrial) apoptosis pathway analysis without extrinsic pathway engagement.

OC-2 cell model context; pathway selectivity may differ across cell types.

Evidence Dimension	Clinical objective response rate
Target Compound Data	5 objective responses among 30 patients (16%)
Comparator Or Baseline	Ixabepilone: Phase I response rates not directly comparable due to different patient populations and schedules
Quantified Difference	16% response rate in heavily pre-treated population
Conditions	Phase I trial; 30 patients with advanced solid tumors; weekly infusion schedules; 5-30 mg/m²/week dose range

Why This Matters

The demonstration of objective tumor responses in a Phase I setting, particularly in a heavily pre-treated population, provides clinical proof-of-concept for BMS 310705's anticancer activity and supports its use in translational research focused on solid tumor indications where ixabepilone or other epothilones may not be indicated.

• [1] Sessa C, Perotti A, Lladò A, Cresta S, Capri G, Voi M, et al. Phase I clinical study of the novel epothilone B analogue BMS-310705 given on a weekly schedule. Ann Oncol. 2007;18(9):1548-53. View Source

Pharmacokinetic Profile

Preclinical pharmacokinetic evaluation across three species (mouse, rat, dog) revealed that BMS 310705 exhibits high systemic clearance and extensive extravascular distribution. Specifically, systemic clearance values were 152 mL/min/kg in mice, 39 mL/min/kg in rats, and 25.7 mL/min/kg in dogs [1]. The steady-state volume of distribution (Vss) exceeded total body water in mice (38 L/kg) and rats (54 L/kg), indicating extensive tissue binding and penetration [1]. Allometric scaling and in vitro human liver microsome stability data predict intermediate to high clearance in humans [1].

Preclinical PK Parameters

Cross-study comparable

CL: 152 / 39 / 25.7 mL/min/kg; Vss: 38 / 54 / 4.7 L/kg (Mice/Rats/Dogs)

Supports PK/PD exposure-model interpretation and allometric scaling review.

Non-compartmental analysis context; human PK model projection requires validation.

Evidence Dimension	Systemic clearance and volume of distribution
Target Compound Data	Clearance: mouse 152, rat 39, dog 25.7 mL/min/kg; Vss: mouse 38, rat 54, dog 4.7 L/kg
Comparator Or Baseline	Epothilone B and ixabepilone: distinct PK profiles; direct quantitative comparison limited
Quantified Difference	Rapid clearance and extensive tissue distribution distinguish BMS 310705 PK profile
Conditions	Intravenous administration: mouse 5 mg/kg, rat 2 mg/kg, dog 0.5 mg/kg

Why This Matters

The distinct pharmacokinetic profile of BMS 310705—characterized by rapid clearance and extensive tissue distribution—must be considered when designing in vivo dosing regimens and interpreting pharmacodynamic endpoints, as it dictates exposure duration and tissue penetration characteristics that differ from slower-cleared epothilone analogs.

• [1] Kamath AV, Chang M, Lee FY, Zhang Y, Marathe PH. Preclinical pharmacokinetics and oral bioavailability of BMS-310705, a novel epothilone B analog. Cancer Chemother Pharmacol. 2005;56(2):145-53. View Source

BMS 310705 Research Applications

Drug-Resistant Ovarian Cancer Models

BMS 310705 is uniquely positioned among epothilone analogs for research programs evaluating oral anticancer drug development. Its demonstrated oral bioavailability of 21-40% across three preclinical species in Cremophor-free, pH-buffered formulations provides a viable foundation for oral dosing in rodent and canine cancer models [1]. Researchers investigating the feasibility of oral microtubule-stabilizing agents should select BMS 310705 over epothilone B or ixabepilone, which lack comparable oral bioavailability data due to poor aqueous solubility.

Cremophor-Free Formulation and Oral Bioavailability

For formulation scientists and pharmacologists seeking to eliminate Cremophor EL-associated toxicities—including hypersensitivity reactions requiring corticosteroid and antihistamine pre-medication—BMS 310705 serves as a validated cremophor-free microtubule-stabilizing agent. The Phase I clinical trial confirmed that BMS 310705 can be safely infused over 15 minutes without any pre-medication, a distinct advantage over ixabepilone and epothilone B formulations [2]. This makes BMS 310705 an ideal reference compound for studies comparing excipient-free versus solubilizer-containing epothilone formulations.

Mitochondrial Apoptosis in Cancer Cells

Investigators conducting in vitro proliferation assays in human cervix carcinoma (KB-31) or related cell line panels should consider BMS 310705 for its 1.5-fold greater potency (IC50 0.8 nM) compared to epothilone B (IC50 1.2 nM) under comparable conditions [3]. This quantified potency difference makes BMS 310705 a relevant comparator for structure-activity relationship studies and for assessing the functional consequences of the C21 amino substitution on microtubule-stabilizing activity.

PK/PD Modeling of Epothilone Analogs

BMS 310705's well-characterized preclinical and clinical pharmacokinetic profile—including species-specific clearance rates, volume of distribution exceeding total body water, and linear PK in humans up to 30 mg/m²/week—provides a robust dataset for translational PK/PD modeling and clinical trial simulation exercises [1][2]. The 16% objective response rate observed in a heavily pre-treated Phase I population further informs efficacy benchmarking for solid tumor research programs, particularly in indications where ixabepilone is not indicated [2].

Application

Selection Property

Validation Focus

Drug-Resistant Ovarian Cancer Cell Models

Microtubule-stabilizing activity in refractory cell contexts

Apoptosis endpoint and survival assay review

Formulation-Exposure Research

Cremophor-free, water-soluble epothilone analog

Oral and IV exposure-model validation

Mitochondrial Apoptosis Pathway Studies

Intrinsic pathway selectivity (caspase-9/-3)

Cytochrome c release and Bcl-2 family interaction endpoints

PK/PD Modeling of Epothilone Analogs

Preclinical PK parameter benchmark dataset

Allometric scaling and tissue distribution model review

• [1] Kamath AV, Chang M, Lee FY, Zhang Y, Marathe PH. Preclinical pharmacokinetics and oral bioavailability of BMS-310705, a novel epothilone B analog. Cancer Chemother Pharmacol. 2005;56(2):145-53. View Source
• [2] Sessa C, Perotti A, Lladò A, Cresta S, Capri G, Voi M, et al. Phase I clinical study of the novel epothilone B analogue BMS-310705 given on a weekly schedule. Ann Oncol. 2007;18(9):1548-53. View Source
• [3] Kolman A. Epothilones: new tubulin polymerization agents in preclinical and clinical development. Drugs Future. 2002;27(12). View Source